Cas no 91717-07-6 (N1,N1-diethylbenzene-1,4-disulfonamide)

• Product Name: N1,N1-diethylbenzene-1,4-disulfonamide
• CAS No: 91717-07-6
• MF: C₁₀H₁₆N₂O₄S₂
• MW: 292.375040054321
• CID: 5976905
• PubChem ID: 25636859
• Update Time: 2025-05-19

N1,N1-diethylbenzene-1,4-disulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedisulfonamide, N1,N1-diethyl-
• N1,N1-diethylbenzene-1,4-disulfonamide
• AB00994124-01
• 91717-07-6
• Z45415602
• EN300-1617533
• AKOS008938762
• CS-0457952

• Inchi： 1S/C10H16N2O4S2/c1-3-12(4-2)18(15,16)10-7-5-9(6-8-10)17(11,13)14/h5-8H,3-4H2,1-2H3,(H2,11,13,14)
• InChI Key： YDERIVMPYHJLAF-UHFFFAOYSA-N
• SMILES： C1(S(N(CC)CC)(=O)=O)=CC=C(S(N)(=O)=O)C=C1

Computed Properties

• Exact Mass: 292.05514934g/mol
• Monoisotopic Mass: 292.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Melting Point: 154-155 °C
• Boiling Point: 464.2±55.0 °C(Predicted)
• pka: 9.69±0.10(Predicted)

Additional information on N1,N1-diethylbenzene-1,4-disulfonamide

Recent Advances in the Study of N1,N1-diethylbenzene-1,4-disulfonamide (CAS: 91717-07-6) in Chemical Biology and Pharmaceutical Research

N1,N1-diethylbenzene-1,4-disulfonamide (CAS: 91717-07-6) is a sulfonamide derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its benzene-1,4-disulfonamide core with diethyl substitutions, has been investigated for its unique physicochemical properties and biological activities. Recent studies have explored its role as a modulator of various enzymatic pathways, particularly those involving carbonic anhydrases and other metalloenzymes, making it a promising candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N1,N1-diethylbenzene-1,4-disulfonamide exhibits selective inhibition of carbonic anhydrase IX (CA IX), an enzyme overexpressed in hypoxic tumor environments. The researchers utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of CA IX, revealing key interactions with zinc-coordinated water molecules and hydrophobic residues. This structural insight provides a foundation for the design of next-generation CA IX inhibitors with improved specificity and reduced off-target effects.

In addition to its anticancer potential, recent investigations have highlighted the compound's utility in antimicrobial applications. A 2024 preprint in BioRxiv reported that N1,N1-diethylbenzene-1,4-disulfonamide shows potent activity against drug-resistant strains of Mycobacterium tuberculosis, with a minimum inhibitory concentration (MIC) of 2.5 µg/mL. Mechanistic studies suggest that the compound disrupts bacterial folate metabolism by competitively inhibiting dihydropteroate synthase (DHPS), a critical enzyme in the folate biosynthesis pathway. These findings position the molecule as a potential lead compound for novel antitubercular agents.

From a chemical synthesis perspective, recent advancements have improved the scalability of N1,N1-diethylbenzene-1,4-disulfonamide production. A 2023 patent (WO202318765A1) describes a novel catalytic process using palladium nanoparticles supported on graphene oxide, achieving yields exceeding 85% with excellent purity. This methodological breakthrough addresses previous challenges in large-scale synthesis, particularly regarding the selective diethylation of the sulfonamide groups, and may facilitate broader investigation of the compound's pharmacological properties.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2024) have provided valuable insights into the ADME (absorption, distribution, metabolism, and excretion) profile of N1,N1-diethylbenzene-1,4-disulfonamide. The compound demonstrates favorable oral bioavailability (68% in rodent models) and an elimination half-life of approximately 6 hours, suggesting potential for once-daily dosing in clinical applications. Notably, mass spectrometry analyses revealed that the primary metabolic pathway involves oxidation of the ethyl groups, yielding pharmacologically active metabolites that may contribute to the overall therapeutic effect.

Looking forward, several research groups have initiated structure-activity relationship (SAR) studies to optimize the biological profile of N1,N1-diethylbenzene-1,4-disulfonamide derivatives. Early results presented at the 2024 American Chemical Society National Meeting indicate that modifications at the sulfonamide nitrogen atoms can significantly alter target selectivity, with some analogs showing enhanced activity against bacterial DHPS while maintaining low cytotoxicity against mammalian cells. These developments underscore the compound's versatility as a scaffold for medicinal chemistry optimization.

In conclusion, recent research on N1,N1-diethylbenzene-1,4-disulfonamide (CAS: 91717-07-6) has revealed its multifaceted potential in drug discovery, spanning anticancer, antimicrobial, and possibly other therapeutic applications. The convergence of structural biology, synthetic chemistry, and pharmacological investigations has positioned this molecule as a valuable tool for understanding sulfonamide-protein interactions and a promising starting point for the development of novel therapeutic agents. Future research directions likely will focus on clinical translation of these findings and expansion of the compound's therapeutic indications through targeted structural modifications.